Cas no 1788557-88-9 (2-benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone)

• Product Name: 2-benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone
• CAS No: 1788557-88-9
• MF: C₁₅H₁₈N₄OS
• MW: 302.394621372223
• CID: 5366758
• Update Time: 2025-06-12

2-benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

• Inchi： 1S/C15H18N4OS/c20-15(12-21-11-13-4-2-1-3-5-13)18-8-6-14(10-18)19-9-7-16-17-19/h1-5,7,9,14H,6,8,10-12H2
• InChI Key： WLECSLXHSKWUMW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(N2C=CN=N2)C1)CSCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2-benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

Introduction to 2-Benzylsulfanyl-1-[3-(Triazol-1-yl)pyrrolidin-1-yl]ethanone (CAS No. 1788557-88-9)

2-Benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone, also known by its CAS number 1788557-88-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzylsulfanyl group and a triazolylpyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 2-Benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone is particularly interesting due to the presence of the triazole ring, which is a common motif in many bioactive molecules. The triazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, making it an attractive scaffold for drug design. Additionally, the benzylsulfanyl group provides additional functional versatility, enhancing the compound's solubility and bioavailability.

Recent research has highlighted the potential of 2-Benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone in various therapeutic areas. One notable area of interest is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. Studies have shown that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain. This property makes it a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 2-Benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism by which it exerts its antiviral effects is thought to involve interference with viral replication processes, making it a valuable lead compound for further drug development.

In addition to its therapeutic applications, 2-Benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone has been studied for its potential as a probe molecule in chemical biology. Its unique structure allows it to selectively bind to specific protein targets, enabling researchers to gain insights into protein function and interactions. This property has been leveraged in high-throughput screening assays to identify novel protein targets and pathways involved in various diseases.

The synthesis of 2-Benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone has been optimized using modern synthetic techniques, such as click chemistry and palladium-catalyzed cross-coupling reactions. These methods have enabled efficient and scalable production of the compound, facilitating its use in both academic research and industrial applications. The ability to synthesize this compound in high yields and purity is crucial for advancing its development as a potential therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects, paving the way for further clinical evaluation. Researchers are optimistic about the potential of this compound to address unmet medical needs in areas such as chronic inflammation and viral infections.

In conclusion, 2-Benzylsulfanyl-1-[3-(triazol-1-yl)pyrrolidin-1-y l]ethanone (CAS No. 1788557 - 88 - 9) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.